4-Methoxy-3-(4-methylpiperazin-1-yl)benzoic acid hydrochloride

• IUPAC Name: 4-methoxy-3-(4-methylpiperazin-1-yl)benzoic acid;hydrochloride
• InChI: InChI=1S/C13H18N2O3.ClH/c1-14-5-7-15(8-6-14)11-9-10(13(16)17)3-4-12(11)18-2;/h3-4,9H,5-8H2,1-2H3,(H,16,17);1H
• InChI Key: BIUIARGABWJGFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=CC(=C2)C(=O)O)OC.Cl
• Molecular Formula: C13H19ClN2O3
• Molecular Weight: 286.75 g/mol
• CAS No.: 1417637-15-0

Description

4-Methoxy-3-(4-methylpiperazin-1-yl)benzoic acid hydrochloride, also known as MPBH, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. MPBH is a white crystalline powder that is soluble in water and ethanol. It is a derivative of benzoic acid and has a molecular weight of 325.83 g/mol.

Scientific Research Applications

Neurochemical and Behavioral Studies

4-Methoxy-3-(4-methylpiperazin-1-yl)benzoic acid hydrochloride has been studied for its potential effects on mood and cognitive performance. In one study, the compound showed promise in improving mood and cognitive function, along with satisfactory tolerance. It did not induce significant weight gain or disrupt sexual behavior in male rats, suggesting a favorable profile for treating depression and anxiety disorders without severe side effects (Dekeyne et al., 2012).

Vasodilatory Properties

The compound has been identified as a nitric oxide-independent activator of soluble guanylyl cyclase, showing vasodilator activity in both pulmonary and systemic vascular beds. Its vasodilator activity was enhanced by certain inhibitors, suggesting that it can activate the heme-oxidized form of soluble guanylyl cyclase in vivo, promoting vasodilation in an NO-independent manner. This property could have implications for conditions where vasodilation is beneficial (Pankey et al., 2011).

Metabolic Pathways and Drug Design

The compound has been studied for its metabolic pathways and potential as a prodrug. Research into a related compound, ZJM-289, which is metabolized into components with synergistic effects on the platelets and central nervous system, sheds light on the metabolic pathways and potential therapeutic uses of these compounds. Understanding these metabolic processes is crucial for drug design and predicting the therapeutic effects of similar compounds (Li et al., 2011).

Potential Therapeutic Effects

In addition to its antidepressant and anxiolytic-like activities, this compound did not cause any cognitive and motor deficits in mice at effective doses. This suggests a potential for treating depression or anxiety disorders without impairing cognitive or motor functions, though further studies are needed (Pytka et al., 2016).

Mechanism of Action

The mechanism of action of “4-Methoxy-3-(4-methylpiperazin-1-yl)benzoic acid hydrochloride” would depend on the specific pharmaceutical compound it is used to synthesize. For example, if it is used in the synthesis of a drug like imatinib, the resulting compound would act as a tyrosine kinase inhibitor.

Safety and Hazards

The compound is classified as harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation. Therefore, it should be handled with care, using appropriate personal protective equipment.